Cas no 104640-54-2 (L-Cysteine,S-(1-carboxyethyl)-)

• Product Name: L-Cysteine,S-(1-carboxyethyl)-
• CAS No: 104640-54-2
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 201108
• PubChem ID: 128619
• Update Time: 2025-04-19

L-Cysteine,S-(1-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(1-carboxyethyl)-
• S-(1-carboxyethyl)cysteine
• 1-CE-Cys
• S-(1-Carboxyethyl)-L-cys
• S-(1-carboxyethyl)-L-cysteine
• S-(P-Carboxyethyl)-L-cystein
• AKOS010992384
• (2R)-2-amino-3-(1-carboxyethylsulfanyl)propanoic acid
• DTXSID90909098
• SCHEMBL6231968
• 104640-54-2

• Inchi： 1S/C6H11NO4S/c1-3(5(8)9)12-2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3?,4-/m0/s1
• InChI Key： XKJVJNYVDMIBRQ-BKLSDQPFSA-N
• SMILES： S(C(C(=O)O)C)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 193.04093
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 100.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives